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Compound of Interest

Compound Name: Gymnoside I1X

Cat. No.: B12374592

Gymnoside IX: A Technical Whitepaper

This document provides a comprehensive technical overview of Gymnoside IX, a natural
product with significant potential in pharmacological research. It is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its physicochemical properties, isolation, and biological activities.

Physicochemical Properties of Gymnoside IX

Gymnoside IX is a complex glycoside isolated from the tubers of Gymnadenia conopsea.[1][2]
Its molecular formula has been established as C51H64024, with a corresponding molecular
weight of 1061.04 g/mol .[2]

Property Value Reference
Molecular Formula C51H64024 [2]
Molecular Weight 1061.04 g/mol [2]
CAS Number 898827-00-4 [2]
Tubers of Gymnadenia
Source [1][2]
conopsea

Glucosyloxybenzyl 2-
Compound Type , [1]
isobutylmalate
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Experimental Protocols
Isolation of Gymnoside IX from Gymnadenia conopsea

The following protocol is based on the methodology described by Morikawa et al. (2006) for the
isolation of bioactive constituents from the tubers of Gymnadenia conopsea.[1]
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Figure 1. Isolation workflow for Gymnoside IX.

Methodology:

o Extraction: The dried and powdered tubers of Gymnadenia conopsea are subjected to
extraction with methanol under reflux conditions. The resulting extract is then concentrated
under reduced pressure to yield a crude methanolic extract.

» Fractionation: The methanolic extract is chromatographed on a Diaion HP-20 column. Elution
is performed with a gradient of water, 50% aqueous methanol, methanol, and acetone. The
fraction eluted with methanol, which exhibits significant radical scavenging activity, is
collected for further purification.[1]

 Purification: The methanol-eluted fraction is repeatedly subjected to column chromatography
on silica gel and Sephadex LH-20.

o Final Purification: The final purification is achieved through reversed-phase high-
performance liquid chromatography (RP-HPLC) to yield pure Gymnoside IX.[1]

Structural Elucidation
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The chemical structure of Gymnoside IX was determined using a combination of spectroscopic
techniques, including:

FAB-MS (Fast Atom Bombardment Mass Spectrometry): To determine the molecular weight.

1H-NMR (Proton Nuclear Magnetic Resonance): To identify the types and connectivity of
protons.

13C-NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the carbon skeleton.

2D-NMR (Two-Dimensional Nuclear Magnetic Resonance) techniques (e.g., COSY, HMQC,
HMBC): To establish the complete stereostructure of the molecule.[1]

Biological Activity and Mechanism of Action
Radical Scavenging Activity

The methanolic extract from which Gymnoside IX was isolated demonstrated notable radical
scavenging activities against DPPH (2,2-diphenyl-1-picrylhydrazyl) and superoxide anion
radicals.[1] This suggests that Gymnoside IX may contribute to the antioxidant properties of
the plant extract.

Cytotoxic Activity

Gymnoside IX has been identified as a cytotoxic compound.[3] It is proposed to be a
triterpenoid saponin that can induce apoptosis in cancer cells.[3] The mechanism of this
cytotoxic action is believed to involve the disruption of cell membrane integrity and interference
with cellular signaling processes, ultimately leading to programmed cell death.[3]

Proposed Signaling Pathway for Cytotoxic Action

While the precise signaling cascade initiated by Gymnoside IX has not been fully elucidated, a
plausible mechanism, based on the known actions of cytotoxic triterpenoid saponins, involves
the induction of apoptosis through the mitochondrial pathway.
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Figure 2. Proposed apoptotic pathway of Gymnoside IX.

This proposed pathway highlights the key events initiated by Gymnoside IX, leading to
apoptosis. The initial interaction with the cell membrane is a critical step, which then triggers
the intrinsic apoptotic pathway involving the mitochondria and subsequent activation of
caspases, the key executioners of programmed cell death.

Conclusion

Gymnoside IX is a significant bioactive compound isolated from Gymnadenia conopsea with
confirmed physicochemical properties. Its demonstrated cytotoxic and potential antioxidant
activities make it a promising candidate for further investigation in drug discovery and
development, particularly in the area of oncology. The detailed experimental protocols and the
proposed mechanism of action provided in this whitepaper serve as a valuable resource for
researchers dedicated to exploring the therapeutic potential of this natural product. Further
studies are warranted to fully elucidate the specific molecular targets and signaling pathways
modulated by Gymnoside IX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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